Cas no 88082-69-3 ((1R,2R)-1-AMINO-1-PHENYLPROPAN-2-OL)

• Product Name: (1R,2R)-1-AMINO-1-PHENYLPROPAN-2-OL
• CAS No: 88082-69-3
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 4658342
• Update Time: 2025-10-30

(1R,2R)-1-AMINO-1-PHENYLPROPAN-2-OL Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-1-AMINO-1-PHENYLPROPAN-2-OL

• Inchi： 1S/C9H13NO/c1-7(11)9(10)8-5-3-2-4-6-8/h2-7,9,11H,10H2,1H3/t7-,9+/m1/s1
• InChI Key： AAEOXZIUGCXWTF-APPZFPTMSA-N
• SMILES： [C@@H](N)(C1=CC=CC=C1)[C@H](O)C

Additional information on (1R,2R)-1-AMINO-1-PHENYLPROPAN-2-OL

Introduction to (1R,2R)-1-AMINO-1-PHENYLPROPAN-2-OL and Its Significance in Modern Chemical Biology

(1R,2R)-1-AMINO-1-PHENYLPROPAN-2-OL, with the CAS number 88082-69-3, is a compound of considerable interest in the field of chemical biology and pharmaceutical research. This chiral amino alcohol has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of novel therapeutic agents. The compound's stereochemistry, characterized by the (1R,2R) configuration, plays a crucial role in determining its biological activity and interaction with biological targets.

The< strong>1-amino-1-phenylpropan-2-ol moiety is a versatile pharmacophore that has been explored in various medicinal chemistry campaigns. Its combination of an amino group, a phenyl ring, and a secondary alcohol provides multiple sites for functionalization, enabling the design of molecules with tailored biological properties. This flexibility has made it a valuable scaffold for the development of drugs targeting a wide range of diseases, including neurological disorders, inflammation, and metabolic conditions.

Recent advancements in synthetic chemistry have facilitated the efficient preparation of enantiomerically pure forms of (1R,2R)-1-amino-1-phenylpropan-2-ol. Techniques such as asymmetric hydrogenation and chiral resolution have been instrumental in achieving high yields and purity levels necessary for preclinical and clinical studies. The ability to produce these compounds with high enantiomeric purity is essential for evaluating their pharmacological effects accurately.

In the realm of drug discovery, (1R,2R)-1-amino-1-phenylpropan-2-ol has been investigated for its potential as an intermediate in the synthesis of more complex molecules. Its structural features make it a suitable candidate for further derivatization, allowing researchers to explore new chemical spaces and identify novel bioactive compounds. For instance, modifications to the phenyl ring or the amino group can lead to altered binding affinities and selectivity profiles, which are critical factors in drug design.

The biological activity of (1R,2R)-1-amino-1-phenylpropan-2-ol has been studied in various contexts. Preliminary research suggests that this compound may exhibit properties relevant to pain modulation and neuroprotection. The presence of both an amino group and an alcohol moiety suggests potential interactions with enzymes and receptors involved in these pathways. Further investigation is warranted to fully elucidate its mechanisms of action and therapeutic potential.

One of the most exciting aspects of (1R,2R)-1-amino-1-phenylpropan-2-ol is its potential application in developing next-generation therapeutics. With the increasing emphasis on personalized medicine and targeted therapies, compounds like this one offer a promising avenue for addressing unmet medical needs. The ability to fine-tune their structure and properties allows for the creation of drugs that are more effective and have fewer side effects compared to traditional treatments.

The synthesis and characterization of (1R,2R)-1-amino-1-phenylpropan-2-ol also contribute to our understanding of stereochemistry's role in biological activity. Chiral drugs often exhibit different pharmacological profiles depending on their enantiomeric form, making it crucial to study each configuration separately. The advancements in analytical techniques have enabled researchers to probe these differences at a molecular level, leading to a deeper understanding of how stereochemistry influences drug efficacy and safety.

As research continues to evolve, the applications of (1R,2R)-1-amino-1-phenylpropan-2-ol are likely to expand. New synthetic methodologies may emerge, allowing for more efficient production scales and novel derivatives with enhanced properties. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, (1R,2R)-1-amino-1-phenylpropan-2-ol (CAS no. 88082-69) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and potential applications make it a compelling candidate for further exploration. As our understanding of its properties grows, so too does its promise as a building block for innovative treatments that address some of today's most pressing medical challenges.